(E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-ylamino)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H17N3O3S/c1-2-25-17-6-3-14(4-7-17)18-12-28-21(24-18)15(10-22)11-23-16-5-8-19-20(9-16)27-13-26-19/h3-9,11-12,23H,2,13H2,1H3/b15-11+
• InChI Key: CBUFXKLPRIUNIY-RVDMUPIBSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC4=C(C=C3)OCO4)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC4=C(C=C3)OCO4)/C#N
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

Compounds with the structure incorporating elements similar to “(E)-3-(benzo[d][1,3]dioxol-5-ylamino)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)acrylonitrile” are of significant interest in medicinal chemistry due to their potential biological activities. These compounds often contain benzothiazole or related heterocyclic moieties that have been explored for various pharmacological activities.

Synthesis Analysis

The synthesis of related compounds often involves the condensation of 2-aminobenzothiazole with substituted acrylonitriles in the presence of catalytic amounts of bases like sodium hydride in organic solvents such as tetrahydrofuran (THF) (Bhale et al., 2018). These methods offer a high-yielding and efficient pathway to generate novel molecular templates with interesting biological properties.

Molecular Structure Analysis

Structural investigations of these compounds typically utilize techniques like 1H NMR, 13C NMR, FT-IR, and HRMS data to confirm their molecular configurations. The detailed molecular architecture is crucial for understanding the interaction with biological targets and the subsequent pharmacological activity.

Chemical Reactions and Properties

Compounds similar to the target molecule have shown to possess significant anticancer, antioxidant, and anti-inflammatory properties (Bhale et al., 2018). The presence of benzothiazole and acrylonitrile groups plays a key role in their biological activity, offering a platform for further chemical modifications and optimization.